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Compound of Interest

Compound Name:
Tetraethylphosphonium

hexafluorophosphate

Cat. No.: B048112 Get Quote

Tetraethylphosphonium Hexafluorophosphate: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of tetraethylphosphonium
hexafluorophosphate, a quaternary phosphonium salt with applications in synthetic chemistry.

This document outlines its chemical structure, physicochemical properties, a representative

synthesis protocol, and its role as a phase-transfer catalyst.

Chemical Structure and Identification
Tetraethylphosphonium hexafluorophosphate consists of a central phosphorus atom

bonded to four ethyl groups, forming a tetraethylphosphonium cation. This cation is paired with

a hexafluorophosphate anion ([PF₆]⁻).

IUPAC Name: tetraethylphosphanium;hexafluorophosphate[1]

Canonical SMILES: CC--INVALID-LINK--(CC)CC.F--INVALID-LINK--(F)(F)(F)F[1]

InChI: InChI=1S/C8H20P.F6P/c1-5-9(6-2,7-3)8-4;1-7(2,3,4,5)6/h5-8H2,1-4H3;/q+1;-1[1]
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Tetraethylphosphonium Cation

Hexafluorophosphate Anion
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Caption: Chemical structure of tetraethylphosphonium hexafluorophosphate.
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Physicochemical Properties
The following table summarizes the known quantitative data for tetraethylphosphonium
hexafluorophosphate. It is important to note that while the compound is commercially

available, detailed physical properties such as melting and boiling points are not consistently

reported in publicly available literature or safety data sheets.

Property Value Reference

CAS Number 111928-07-5 [1][2]

Molecular Formula C₈H₂₀F₆P₂ [2]

Molecular Weight 292.18 g/mol

Appearance
White to almost white crystal or

powder
[2]

Purity >99.0% [2]

Melting Point No data available [2]

Boiling Point No data available [2]

Solubility No data available [2]

Experimental Protocols
Representative Synthesis via Metathesis Reaction
While a specific, detailed protocol for the synthesis of tetraethylphosphonium
hexafluorophosphate is not readily available in published literature, a general and widely

applicable method for synthesizing phosphonium hexafluorophosphate salts is through a

metathesis (ion exchange) reaction. The following is a representative protocol based on the

synthesis of similar compounds.

Materials:

Tetraethylphosphonium bromide (or another halide salt)

Potassium hexafluorophosphate (KPF₆)
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Dichloromethane (CH₂Cl₂)

Deionized water

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

Preparation of Reactant Solutions:

Dissolve tetraethylphosphonium bromide (1.0 molar equivalent) in dichloromethane.

In a separate flask, dissolve potassium hexafluorophosphate (1.0-1.1 molar equivalents) in

a minimal amount of deionized water.

Reaction:

Combine the two solutions in a separatory funnel.

Shake the funnel vigorously for 15-20 minutes to facilitate the ion exchange between the

organic and aqueous phases. The hexafluorophosphate anion will transfer to the organic

phase to pair with the tetraethylphosphonium cation, while the potassium and bromide

ions will remain in the aqueous phase.

Separation and Washing:

Allow the layers to separate fully.

Collect the lower organic layer (dichloromethane), which now contains the desired

tetraethylphosphonium hexafluorophosphate.

Wash the organic layer with two to three portions of deionized water to remove any

remaining potassium bromide and excess potassium hexafluorophosphate.

Drying and Solvent Removal:

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
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Filter to remove the drying agent.

Remove the dichloromethane under reduced pressure using a rotary evaporator to yield

the crude product.

Purification (Optional):

The resulting solid can be further purified by recrystallization from a suitable solvent

system, such as a mixture of dichloromethane and diethyl ether, to obtain a product of

high purity.
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Start

Dissolve Tetraethylphosphonium Bromide
in Dichloromethane

Dissolve Potassium Hexafluorophosphate
in Deionized Water

Combine and Shake in Separatory Funnel
(Metathesis Reaction)

Separate Organic and Aqueous Layers

Wash Organic Layer with Deionized Water

Dry Organic Layer with MgSO4

Remove Solvent via Rotary Evaporation

Purify by Recrystallization (Optional)

End Product:
Tetraethylphosphonium Hexafluorophosphate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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